Cas no 127908-94-5 (Thymidine,3'-S-methyl-3'-thio- (9CI))

• Product Name: Thymidine,3'-S-methyl-3'-thio- (9CI)
• CAS No: 127908-94-5
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 153119
• PubChem ID: 452397
• Update Time: 2025-04-19

Thymidine,3'-S-methyl-3'-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-S-methyl-3'-thio- (9CI)
• 1-[(2R,4S,5R)-5-(hydroxymethyl)-4-methylsulfanyloxolan-2-yl]-5-methylpyrimidine-2,4-dione
• DTXSID70155718
• 127908-94-5
• 3'-CH3S-dT
• 3'-Thiomethyl-3'-deoxythymidine
• 1-[(2R,4S,5R)-5-(hydroxymethyl)-4-methylsulfanyl-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• Thymidine, 3'-S-methyl-3'-thio-

• Inchi： 1S/C11H16N2O4S/c1-6-4-13(11(16)12-10(6)15)9-3-8(18-2)7(5-14)17-9/h4,7-9,14H,3,5H2,1-2H3,(H,12,15,16)/t7-,8+,9-/m1/s1
• InChI Key： YIGBHTQIPVBKNR-HRDYMLBCSA-N
• SMILES： S(C)[C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 272.08318
• Monoisotopic Mass: 272.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.4
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.613
• PSA: 78.87